3-Chloro-5-ethyl-2-methoxybenzaldehyde
Overview
Description
Scientific Research Applications
Antioxidant Activity
3-Chloro-4-hydroxy-5-methoxybenzaldehyde, a compound related to 3-Chloro-5-ethyl-2-methoxybenzaldehyde, has been studied for its antioxidant activity. This compound was synthesized through chlorination of vanillin and tested using the DPPH method, demonstrating significant antioxidant properties (Rijal, Haryadi, & Anwar, 2022).
Solubility and Activity Coefficient
Research on 5-chloro-4-hydroxy-3-methoxybenzaldehyde, closely related to 3-Chloro-5-ethyl-2-methoxybenzaldehyde, has provided new data regarding its solubility in water across different temperatures. The study used high-performance liquid chromatography (HPLC) and total organic carbon (TOC) techniques to measure solubility and activity coefficients (Larachi, Leroux, Hamoudi, Bernis, & Sayari, 2000).
Photochemistry and Structure
3-Chloro-4-methoxybenzaldehyde, another similar compound, was investigated for its conformational isomerization and photochemistry in cryogenic inert matrices. This study contributes to understanding the structure and reactivity of halogen- and methoxy-substituted benzaldehydes in various fields, including the fragrance industry and drug manufacturing (Ildiz, Konarska, & Fausto, 2019).
Catalytic Applications
The reaction between 2-hydroxy-3-methoxybenzaldehyde and 2-hydrazinobenzothiazole resulted in a compound used in the synthesis of a molybdenum(VI) complex. This complex, encapsulated in zeolite Y, proved to be an efficient and reusable catalyst for the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Alamooti, 2017).
Mechanism of Action
Mode of Action
Similar compounds have been known to undergo reactions at the benzylic position . These reactions include free radical bromination, nucleophilic substitution, and oxidation . The compound may interact with its targets through similar mechanisms.
Result of Action
Similar compounds have been known to form oximes and hydrazones when they react with hydroxylamine or hydrazine .
properties
IUPAC Name |
3-chloro-5-ethyl-2-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-3-7-4-8(6-12)10(13-2)9(11)5-7/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBBOLYJQVGNAJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C(=C1)Cl)OC)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-ethyl-2-methoxybenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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